Cas no 2073-76-9 (1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate)

• Product Name: 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate
• CAS No: 2073-76-9
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 5520134
• PubChem ID: 13177658
• Update Time: 2026-03-10

1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-picoliniuM p-toluenesulfonate
• 1,2-dimethylpyridin-1-ium:4-methylbenzenesulfonate
• 1,2-dimethylpyridinium p-toluenesulfonate
• 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate
• 1,2-Dimethylpyridin-1-ium p-tosylate
• G65089
• SCHEMBL5762355
• 2073-76-9
• 1,2-dimethylpyridin-1-ium tosylate

• Inchi： 1S/C7H10N.C7H8O3S/c1-7-5-3-4-6-8(7)2;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： IYAREOPOQBFJLU-UHFFFAOYSA-M
• SMILES： C1(C)=[N+](C)C=CC=C1.C1(S([O-])(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 279.09291458g/mol
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate

Comprehensive Overview of 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate (CAS No. 2073-76-9)

1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate (CAS No. 2073-76-9) is a quaternary ammonium salt with a unique chemical structure that combines a pyridinium cation and a tosylate anion. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, catalysis, and material science. Researchers and industry professionals frequently search for terms like "1,2-Dimethylpyridin-1-ium tosylate uses", "CAS 2073-76-9 properties", and "pyridinium salts in green chemistry", reflecting the growing interest in this compound.

The molecular formula of 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate is C₁₄H₁₇NO₃S, and it is characterized by its crystalline solid form, solubility in polar solvents, and stability under ambient conditions. Its tosylate anion contributes to its excellent leaving group properties, making it a valuable reagent in nucleophilic substitution reactions. Recent studies have explored its role in ionic liquid formulations and phase-transfer catalysis, aligning with the global shift toward sustainable and efficient chemical processes.

One of the most frequently asked questions about this compound is: "How is 1,2-Dimethylpyridin-1-ium tosylate synthesized?" The synthesis typically involves the quaternization of 2-methylpyridine with methyl tosylate, followed by purification steps to achieve high purity. This method is favored for its scalability and minimal environmental impact, addressing the demand for green chemistry alternatives. Additionally, the compound's low toxicity profile and compatibility with biodegradable solvents make it a candidate for eco-friendly applications.

In the context of material science, 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate has been investigated for its potential in conductive polymers and electrolyte systems. Its ionic nature and thermal stability make it suitable for advanced energy storage devices, such as supercapacitors and lithium-ion batteries. These applications are particularly relevant given the surge in demand for renewable energy solutions and high-performance electronic materials.

Another area of interest is the compound's role in pharmaceutical intermediates. While not a drug itself, 1,2-Dimethylpyridin-1-ium tosylate serves as a building block for synthesizing bioactive molecules. Its cationic surfactant properties also open doors for use in drug delivery systems and nanotechnology. Researchers often query "pyridinium salts in medicinal chemistry" or "CAS 2073-76-9 safety data", highlighting the need for detailed technical and safety information.

From an industrial perspective, the compound's cost-effectiveness and ease of handling have made it a preferred choice for large-scale processes. Its compatibility with microwave-assisted reactions and flow chemistry setups further enhances its appeal in modern laboratories. As industries prioritize process intensification and waste reduction, 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate stands out as a versatile and sustainable option.

In summary, 1,2-Dimethylpyridin-1-ium 4-methylbenzenesulfonate (CAS No. 2073-76-9) is a multifaceted compound with applications spanning organic synthesis, energy storage, and material science. Its alignment with green chemistry principles and emerging technologies ensures its continued relevance in research and industry. For those seeking in-depth data, keywords like "pyridinium tosylate solubility", "2073-76-9 spectral data", and "quaternary ammonium salts applications" can guide further exploration.